molecular formula C17H16N2O2 B7472366 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one

4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one

Cat. No. B7472366
M. Wt: 280.32 g/mol
InChI Key: XMMLDLSRCJGWKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one (EBQ) is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one exerts its biological activity by inhibiting the activity of certain enzymes, including topoisomerases and histone deacetylases (HDACs). These enzymes are involved in various cellular processes, including DNA replication, transcription, and repair. By inhibiting their activity, 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one can disrupt these processes and induce cell death in cancer cells.
Biochemical and Physiological Effects
4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one has been shown to exhibit potent anticancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. In addition to its anticancer activity, 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one has also been shown to possess anti-inflammatory and antioxidant properties, which may contribute to its therapeutic potential in other diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Additionally, 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one has been shown to exhibit potent biological activity at low concentrations, making it a promising candidate for further development. However, one limitation of using 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one. One area of interest is the development of new analogs with improved potency and selectivity for specific targets. Another area of interest is the investigation of the potential applications of 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one in other fields, such as materials science and organic electronics. Additionally, further studies are needed to elucidate the exact mechanism of action of 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one and its potential side effects in vivo.

Synthesis Methods

4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one can be synthesized through a multi-step process starting from 4-ethylbenzoic acid. The first step involves the esterification of the acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with o-phenylenediamine to produce the intermediate compound, 4-ethyl-2-(phenylimino)pentanoic acid ethyl ester. The final step involves the cyclization of the intermediate compound with phosphorus oxychloride to form the desired product, 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one.

Scientific Research Applications

4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic electronics. In medicinal chemistry, 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one has been investigated as a potential anticancer agent due to its ability to inhibit the activity of certain enzymes involved in cancer cell growth. In material science, 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one has been used as a building block for the synthesis of new organic materials with unique properties. In organic electronics, 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one has been utilized as a hole-transporting material in organic light-emitting diodes (OLEDs).

properties

IUPAC Name

4-(4-ethylbenzoyl)-1,3-dihydroquinoxalin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16N2O2/c1-2-12-7-9-13(10-8-12)17(21)19-11-16(20)18-14-5-3-4-6-15(14)19/h3-10H,2,11H2,1H3,(H,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XMMLDLSRCJGWKV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)C(=O)N2CC(=O)NC3=CC=CC=C32
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

280.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.